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Compound of Interest

Compound Name:
L-Aspartic acid beta-methyl ester

hydrochloride

Cat. No.: B555077 Get Quote

Technical Support Center: L-Aspartic Acid β-
Methyl Ester Hydrochloride
This guide provides essential information for the safe handling and disposal of L-Aspartic acid

β-methyl ester hydrochloride, tailored for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with L-Aspartic acid β-methyl ester

hydrochloride?

A1: L-Aspartic acid β-methyl ester hydrochloride is classified with the following hazards:

Causes skin irritation (H315).[1][2][3][4]

Causes serious eye irritation (H319).[1][2][3][4]

May cause respiratory irritation (H335).[1][2][3][4]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, the following PPE should be worn:
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Eye/Face Protection: Chemical splash-resistant safety glasses or goggles with side

protection.[1]

Hand Protection: Protective gloves.[5]

Body Protection: Protective clothing.[1][2][3]

Respiratory Protection: A NIOSH-approved N95 (US) or equivalent respirator should be used

when dusts are generated.

Q3: What are the proper storage conditions for L-Aspartic acid β-methyl ester hydrochloride?

A3: The compound should be stored in a tightly-closed container in a cool, dry, and well-

ventilated area away from incompatible substances.[1][2][3][6] For long-term stability, storage

at -20°C is recommended.[1][4] Stock solutions should be stored at -80°C for up to 6 months or

-20°C for up to 1 month.[7][8] The storage area should be locked.[1][2][3]

Q4: What materials are incompatible with L-Aspartic acid β-methyl ester hydrochloride?

A4: Avoid contact with strong oxidizing agents.[1][9]

Q5: How should I dispose of waste L-Aspartic acid β-methyl ester hydrochloride?

A5: Disposal must be conducted in accordance with all applicable local, state, and federal

regulations. The product should be disposed of at an approved waste disposal plant.[1][2][3][4]

Do not allow the product to enter drains, other waterways, or soil.[1][5]

Troubleshooting Guide
Problem: I accidentally spilled a small amount of the powder on my lab bench.

Solution:

Evacuate and Ventilate: Ensure the area is well-ventilated. If necessary, restrict access to the

area.

Don Appropriate PPE: Before cleaning, ensure you are wearing the proper personal

protective equipment, including gloves, safety goggles, and a lab coat.
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Contain and Clean: Prevent further spread of the spill.[1] Carefully sweep or vacuum the

spilled solid material, avoiding dust generation, and place it into a suitable, labeled container

for disposal.[1][9][10]

Decontaminate: Wipe the spill area with a suitable solvent (e.g., water), followed by a dry

cloth.

Dispose of Waste: Dispose of the container with the spilled material and any cleaning

materials as hazardous waste according to your institution's guidelines.[1]

Problem: I think I may have gotten some of the compound on my skin.

Solution:

Immediate Action: Immediately flush the affected skin with plenty of soap and water for at

least 15 minutes.[1]

Remove Contaminated Clothing: While rinsing, remove any contaminated clothing and

shoes.[1]

Seek Medical Attention: If skin irritation occurs or persists, get medical advice/attention.[1][2]

[3]

Launder Clothing: Wash contaminated clothing before reuse.[1][2][3]

Problem: The compound came into contact with my eyes.

Solution:

Immediate Rinsing: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1]

Remove Contact Lenses: If present and easy to do, remove contact lenses and continue

rinsing.[1][2][3]

Seek Medical Attention: Get medical advice/attention if eye irritation persists.[1]
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Quantitative Data Summary
Parameter Value Source

Long-Term Storage

Temperature
-20°C [1][4]

Stock Solution Storage (-80°C) Up to 6 months [7][8]

Stock Solution Storage (-20°C) Up to 1 month [7][8]

Melting Point 190 °C [3][4]

Boiling Point 301.7°C at 760 mmHg [3][4]

Flash Point 136.3°C [3][4]

Experimental Protocols
General Handling Protocol:

Preparation: Before handling, ensure you have read the Safety Data Sheet (SDS) and are

familiar with the hazards. Set up a designated handling area in a well-ventilated chemical

fume hood.

Personal Protective Equipment: Don all required PPE, including safety goggles, a lab coat,

and appropriate chemical-resistant gloves.

Weighing and Transfer: To minimize dust generation, handle the solid carefully. Use a

spatula for transfers. If possible, use a balance with a draft shield.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Post-Handling: After handling, wash your hands thoroughly with soap and water.[1][2][3][6]

Clean the work area and any equipment used.

Storage: Return the compound to its designated storage location, ensuring the container is

tightly sealed.[1][2][3]
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Caption: Workflow for the safe handling of L-Aspartic acid β-methyl ester hydrochloride.
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Caption: Troubleshooting decision tree for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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